Cas no 1903183-06-1 (N-(6-methylpyridin-2-yl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide)

• Product Name: N-(6-methylpyridin-2-yl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide
• CAS No: 1903183-06-1
• MF: C₁₆H₁₇N₃O₃
• MW: 299.324483633041
• CID: 5332726
• Update Time: 2025-05-21

N-(6-methylpyridin-2-yl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methylpyridin-2-yl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide

• Inchi： 1S/C16H17N3O3/c1-11-3-2-4-14(18-11)19-16(20)12-5-7-17-15(9-12)22-13-6-8-21-10-13/h2-5,7,9,13H,6,8,10H2,1H3,(H,18,19,20)
• InChI Key： QXOQJRRIPBMYSK-UHFFFAOYSA-N
• SMILES： C1(OC2CCOC2)=NC=CC(C(NC2=NC(C)=CC=C2)=O)=C1

Additional information on N-(6-methylpyridin-2-yl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide

Comprehensive Overview of N-(6-methylpyridin-2-yl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide (CAS No. 1903183-06-1)

N-(6-methylpyridin-2-yl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide, with the CAS number 1903183-06-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyridine core with an oxolane (tetrahydrofuran) moiety, making it a promising candidate for various applications. Its carboxamide functional group further enhances its potential as a building block in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like N-(6-methylpyridin-2-yl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, which aligns with current trends in targeting cancer therapeutics and neurodegenerative diseases. The compound's lipophilicity and hydrogen-bonding capacity make it suitable for optimizing bioavailability in drug formulations.

The synthesis of CAS 1903183-06-1 typically involves multi-step organic reactions, including amide coupling and etherification processes. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure high purity, a critical factor for its use in high-throughput screening (HTS) platforms. Its molecular weight (287.31 g/mol) and logP value (~2.1) suggest favorable ADME properties, a hot topic in preclinical research.

From an industrial perspective, N-(6-methylpyridin-2-yl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide is often explored as an intermediate for crop protection chemicals, reflecting the growing focus on sustainable agriculture. Its structural motifs resemble those found in modern pesticides and herbicides, addressing the need for eco-friendly alternatives to traditional agrochemicals. This aligns with global discussions on green chemistry and circular economy principles.

Analytical studies of this compound frequently utilize LC-MS and X-ray crystallography to confirm its stereochemistry and stability under various conditions. Such data is invaluable for patent applications and regulatory submissions, particularly in jurisdictions with stringent REACH compliance requirements. The compound's thermal stability (>200°C) also makes it suitable for high-temperature processes in material science.

In the context of personalized medicine, derivatives of CAS 1903183-06-1 are being investigated for their potential in biomarker development and theranostic applications. The pyridine-oxolane scaffold shows promise in creating fluorescent probes for cellular imaging, a rapidly expanding field in diagnostics. This connects with trending searches about precision medicine and AI-driven drug design.

Supply chain professionals note increasing inquiries about GMP-grade quantities of this compound, driven by its inclusion in combinatorial libraries for fragment-based drug discovery. The compound's scalable synthesis route supports cost-effective production, addressing industry demands for cost optimization in R&D pipelines. Storage recommendations typically suggest desiccated conditions at -20°C to maintain long-term stability.

Emerging publications highlight the role of N-(6-methylpyridin-2-yl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide in metal-organic frameworks (MOFs) and catalysis, tapping into interests around renewable energy and carbon capture technologies. Its chelate-forming ability with transition metals opens possibilities for heterogeneous catalysis systems, a subject frequently searched alongside hydrogen economy discussions.

Quality control protocols for this compound emphasize residual solvent analysis and heavy metal testing, reflecting heightened regulatory scrutiny in pharmaceutical excipients. These procedures align with ICH guidelines and respond to frequent queries about impurity profiling in specialty chemicals. The compound's chromatographic behavior has been extensively documented to support method development in analytical laboratories.

Future research directions may explore the structure-activity relationships (SAR) of 1903183-06-1 derivatives for antiviral applications, particularly in light of recent global health challenges. Computational chemists are applying molecular docking studies to predict interactions with viral protease targets, combining this compound's pharmacophore features with machine learning approaches that dominate contemporary literature searches.